![molecular formula C7H8N2OS B1609795 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]thiazine-2-carbaldehyde CAS No. 623564-62-5](/img/structure/B1609795.png)
6,7-dihydro-4H-pyrazolo[5,1-c][1,4]thiazine-2-carbaldehyde
Overview
Description
Scientific Research Applications
Synthesis and Chemical Transformations
6,7-dihydro-4H-pyrazolo[5,1-c][1,4]thiazine-2-carbaldehyde is involved in various synthetic pathways and chemical transformations. The compound is utilized in the preparation of heterocyclic chalcones and dipyrazolopyridines, which are significant in medicinal chemistry and material science (Quiroga et al., 2010). Additionally, its derivatives have been used in the synthesis of 4-(1-Methyl-2-sulfamoylvinyl)pyrazoles, showcasing the compound's versatility in organic synthesis (Fanghänel et al., 1997).
Heterocyclic Scaffold Development
This compound plays a crucial role in the development of heterocyclic scaffolds. It has been instrumental in the formation of 4H-pyrazolo[5,1-c]thiazines through innovative condensation reactions, contributing to the expansion of heterocyclic chemistry (Suen et al., 2006). The synthesis of linear annulated tricyclic heterocycles incorporating the pyrazolo[3,4-d]pyrimidine skeleton also exemplifies its application in creating complex chemical structures (Svetlik, 1987).
Role in Green Chemistry
This compound has been employed in green chemistry protocols, demonstrating its significance in environmentally friendly chemical processes. For instance, it has been used in the one-pot synthesis of various heterocyclic derivatives under aqueous media, aligning with the principles of green chemistry for sustainable development (Khazaei et al., 2015).
Molecular Modeling and Structural Analysis
Research involving 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]thiazine-2-carbaldehyde also extends to molecular modeling and structural analysis. Studies have been conducted to understand the structural determinants of activity, shape, size, and molecular fields of its derivatives, aiding in the rational design of novel compounds (Vicentini et al., 2005).
Safety and Hazards
properties
IUPAC Name |
6,7-dihydro-4H-pyrazolo[5,1-c][1,4]thiazine-2-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2OS/c10-4-6-3-7-5-11-2-1-9(7)8-6/h3-4H,1-2,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKHWXBHLURLUPN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCC2=CC(=NN21)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50474378 | |
Record name | 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]thiazine-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50474378 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6,7-dihydro-4H-pyrazolo[5,1-c][1,4]thiazine-2-carbaldehyde | |
CAS RN |
623564-62-5 | |
Record name | 6,7-dihydro-4H-pyrazolo[5,1-c][1,4]thiazine-2-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50474378 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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